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Compound of Interest

Compound Name: 19(R)-HETE

Cat. No.: B049644 Get Quote

For Immediate Implementation: This guide provides crucial safety and logistical information for

researchers, scientists, and drug development professionals handling 19(R)-

Hydroxyeicosatetraenoic acid (19(R)-HETE). Adherence to these protocols is essential for

ensuring personal safety and maintaining a secure laboratory environment.

19(R)-HETE is a metabolite of arachidonic acid, playing a role in various physiological

processes.[1][2][3] While specific toxicological data for 19(R)-HETE is not readily available, it is

imperative to treat this and all research chemicals with a high degree of caution. The following

procedures are based on established best practices for handling lipid signaling molecules and

other chemicals with unknown hazard profiles.

Personal Protective Equipment (PPE): A Multi-
Layered Defense
A comprehensive PPE strategy is your first and most critical line of defense against potential

exposure. The following table outlines the minimum required PPE for handling 19(R)-HETE. A

risk assessment should be conducted to determine if additional protective measures are

necessary for your specific experimental conditions.
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PPE Category Item Specifications and Use

Eye Protection Safety Goggles

Must be worn at all times in the

laboratory. Should provide a

complete seal around the eyes

to protect against splashes

from all angles.

Hand Protection Nitrile Gloves

Chemical-resistant nitrile

gloves are required. Inspect

gloves for any signs of

damage before use. Change

gloves immediately if they

become contaminated. Do not

wear gloves outside of the

laboratory.

Body Protection Laboratory Coat

A buttoned, knee-length

laboratory coat must be worn

to protect skin and personal

clothing from potential

splashes.

Respiratory Protection Fume Hood

All handling of 19(R)-HETE,

especially when in solution,

must be conducted within a

certified chemical fume hood to

minimize inhalation exposure.

Operational Plan: From Receipt to Experiment
A structured workflow is essential for the safe and efficient use of 19(R)-HETE. The following

diagram outlines the key steps from receiving the compound to its experimental application.
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Operational Workflow for Handling 19(R)-HETE

Receiving and Storage

Preparation for Experiment

Experimental Use

Receive Shipment of 19(R)-HETE

Inspect Container for Damage

Visually check for leaks

Store at -20°C in Original Vial

If intact

Transport to Fume Hood

For use

Allow to Equilibrate to Room Temperature

Prepare Stock Solution (if necessary)

Follow protocol

Perform Experiment in Fume Hood

Decontaminate Work Area

Post-experiment
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Disposal Decision Tree for 19(R)-HETE Waste

Material in contact with 19(R)-HETE

Is the waste a liquid?

Is the waste a solid?

No

Collect in a labeled hazardous liquid waste container.

Yes

Collect in a labeled hazardous solid waste container.

Yes

Contact Environmental Health & Safety for pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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